Cas no 1806010-24-1 (4-Amino-2-(difluoromethyl)pyridine-6-acetic acid)

4-Amino-2-(difluoromethyl)pyridine-6-acetic acid is a fluorinated pyridine derivative with a carboxylic acid functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. Its difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug design for improved bioavailability. The amino and acetic acid moieties provide sites for further functionalization, enabling the synthesis of complex molecules. This compound is particularly useful as a building block in medicinal chemistry, where its structural features can contribute to the development of bioactive compounds with enhanced properties. High purity and consistent quality ensure reliable performance in synthetic workflows.
4-Amino-2-(difluoromethyl)pyridine-6-acetic acid structure
1806010-24-1 structure
Product Name:4-Amino-2-(difluoromethyl)pyridine-6-acetic acid
CAS No:1806010-24-1
MF:C8H8F2N2O2
MW:202.158128738403
CID:4846750
Update Time:2025-06-15

4-Amino-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid
    • Inchi: 1S/C8H8F2N2O2/c9-8(10)6-2-4(11)1-5(12-6)3-7(13)14/h1-2,8H,3H2,(H2,11,12)(H,13,14)
    • InChI Key: OXSAWGPVKPCNSX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(CC(=O)O)=N1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76.2

4-Amino-2-(difluoromethyl)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Additional information on 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid

4-Amino-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806010-24-1): A Comprehensive Overview

4-Amino-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806010-24-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid consists of a pyridine ring with an amino group at the 4-position, a difluoromethyl group at the 2-position, and an acetic acid moiety at the 6-position. These functional groups contribute to its diverse chemical properties and biological activities. The presence of the difluoromethyl group, in particular, is noteworthy as it can influence the compound's metabolic stability and pharmacokinetic profile.

Recent studies have highlighted the potential of 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid in various therapeutic areas. One such area is its application as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the unique structure of this compound may offer improved efficacy and reduced side effects compared to existing drugs.

In addition to its potential as an SSRI scaffold, 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid has shown promise in the field of cancer research. Studies have demonstrated that this compound can inhibit specific kinases involved in cancer cell proliferation and survival. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. This property makes it a potential lead compound for the development of targeted cancer therapies.

The pharmacological profile of 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid has also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

In terms of synthetic accessibility, 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid can be synthesized through well-established methods in organic chemistry. One common approach involves the reaction of 2-difluoromethylpyridine with appropriate amino acids or their derivatives, followed by further functionalization steps to introduce the desired substituents. The ease of synthesis and scalability make this compound an attractive candidate for large-scale production.

The structural diversity and functional versatility of 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid have also led to its exploration in other areas of medicinal chemistry. For example, it has been used as a building block for the synthesis of complex molecules with diverse biological activities. This makes it a valuable tool for researchers seeking to develop novel compounds with specific therapeutic targets.

In conclusion, 4-Amino-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806010-24-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in healthcare and medicine.

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